Cas no 2172634-48-7 (cyclooct-4-en-1-yl chloroformate)

• Product Name: cyclooct-4-en-1-yl chloroformate
• CAS No: 2172634-48-7
• MF: C₉H₁₃ClO₂
• MW: 188.651322126389
• CID: 6294817
• PubChem ID: 165788286
• Update Time: 2025-10-23

cyclooct-4-en-1-yl chloroformate Chemical and Physical Properties

Names and Identifiers

• cyclooct-4-en-1-yl chloroformate
• 2172634-48-7
• Cyclooct-4-en-1-yl carbonochloridate
• EN300-1612910

• Inchi： 1S/C9H13ClO2/c10-9(11)12-8-6-4-2-1-3-5-7-8/h1-2,8H,3-7H2/b2-1-
• InChI Key： VNECEPOVYHUNFS-UPHRSURJSA-N
• SMILES： ClC(=O)OC1CCC=CCCC1 |c:7|

Computed Properties

• Exact Mass: 188.0604073g/mol
• Monoisotopic Mass: 188.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Additional information on cyclooct-4-en-1-yl chloroformate

CAS No. 2172634-48-7: Cyclooct-4-en-1-yl Chloroformate

Cyclooct-4-en-1-yl chloroformate, identified by the CAS registry number 2172634-48-7, is a specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is particularly notable for its role in the synthesis of advanced materials, including polymers and composites, due to its unique chemical structure and reactivity.

The molecular structure of cyclooct-4-en-1-yl chloroformate consists of a cyclooctene ring with a chloroformate group attached at the 1-position. The presence of the double bond in the cyclooctene ring introduces significant strain into the molecule, which enhances its reactivity under certain conditions. This property makes it an attractive candidate for use in polymerization reactions, where controlled reactivity is crucial for achieving desired material properties.

Recent studies have highlighted the potential of cyclooctenyl chloroformates in the development of novel polymeric materials with tailored mechanical and thermal properties. For instance, researchers have demonstrated that incorporating this compound into polymer networks can significantly improve their tensile strength and thermal stability. These findings suggest that CAS No. 2172634-48-7 could play a pivotal role in advancing materials science, particularly in industries such as aerospace, automotive, and electronics, where high-performance materials are essential.

In addition to its role in polymer synthesis, cyclooctenyl chloroformate has also been explored for its potential in drug delivery systems. The compound's ability to form stable ester linkages with various biomolecules makes it a promising candidate for designing controlled-release drug delivery platforms. Recent research has focused on optimizing the reaction conditions to enhance the biocompatibility and efficacy of these systems.

The synthesis of cyclooctenyl chloroformate typically involves a multi-step process that begins with the preparation of cyclooctene derivatives followed by functionalization with a chloroformate group. This process requires precise control over reaction conditions to ensure high yields and purity of the final product. Advances in catalytic methods and green chemistry techniques have made this synthesis more efficient and environmentally friendly.

From an environmental perspective, the development of sustainable manufacturing processes for CAS No. 2172634-48-7 is a critical area of research. Scientists are exploring alternative solvents and catalysts that can reduce the environmental footprint of its production while maintaining its high-quality standards. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, cyclooctenyl chloroformate, or CAS No. 2172634-48-7, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new potential uses for this compound, it is poised to contribute significantly to technological advancements in various industries.